Cas no 1807279-64-6 (Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate
• CAS No: 1807279-64-6
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4944427
• Update Time: 2025-05-23

Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO4/c1-2-19-10(17)5-7-3-9(20-12(13,14)15)4-8(6-16)11(7)18/h3-4,18H,2,5H2,1H3
• InChI Key： KBMHCUYHSNGQFH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=C(C=1)CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1807279-64-6): A Comprehensive Overview

Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1807279-64-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its trifluoromethoxy substituent and cyano group, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate consists of a phenyl ring modified with hydroxyl, cyano, and trifluoromethoxy functional groups. These modifications contribute to its distinct chemical reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethoxy group, in particular, enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro-substituents. The fluorine atom's ability to influence electronic properties and metabolic pathways has made fluoro-compounds attractive candidates for drug development. Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate is no exception, and its unique structural features have led to several innovative applications in medicinal chemistry.

One of the most compelling aspects of Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The cyano group, for instance, can be further functionalized to introduce additional pharmacophores, enhancing the compound's biological activity.

Recent studies have highlighted the compound's significance in the development of novel anti-inflammatory agents. The combination of hydroxyl and trifluoromethoxy groups on the phenyl ring imparts properties that make it an ideal candidate for modulating inflammatory pathways. Specifically, these groups have been shown to interact with enzymes and receptors involved in inflammation, potentially leading to the development of more effective anti-inflammatory drugs.

The trifluoromethoxy substituent is particularly noteworthy due to its ability to enhance binding affinity and selectivity. This property has been exploited in the design of kinase inhibitors, which are critical in treating cancers and other chronic diseases. By incorporating Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate into drug candidates, researchers aim to develop molecules that can selectively target specific kinases while minimizing side effects.

In addition to its applications in drug development, Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate has shown promise in material science. Its unique chemical properties make it a suitable candidate for synthesizing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength.

The synthesis of Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for broader applications in research and industry.

As research continues to uncover new biological activities and synthetic possibilities, Ethyl 3-cyano-2-hydroxy-5-(trifluoromethoxy)phenylacetate is poised to remain a cornerstone in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for scientists seeking to develop innovative therapeutic agents. The ongoing exploration of its pharmacological potential underscores its importance as a building block for future medical breakthroughs.